3-[2-(Benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline

• IUPAC Name: 3-[2-(benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline
• InChI: InChI=1S/C23H18ClN3O3S/c1-15-7-5-8-16-13-18(23(24)25-22(15)16)20-14-19(21-11-6-12-30-21)26-27(20)31(28,29)17-9-3-2-4-10-17/h2-13,20H,14H2,1H3
• InChI Key: MEYXORNUOZZYNQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C2C(=CC=C1)C=C(C(=N2)Cl)C3CC(=NN3S(=O)(=O)C4=CC=CC=C4)C5=CC=CO5
• Molecular Formula: C23H18ClN3O3S
• Molecular Weight: 451.9 g/mol

Description

3-[2-(Benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline is a useful research compound. Its molecular formula is C23H18ClN3O3S and its molecular weight is 451.93. The purity is usually 95%.
BenchChem offers high-quality 3-[2-(Benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3-[2-(Benzenesulfonyl)-5-(furan-2-yl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Antibacterial and Antiparasitic Applications

One study involves the synthesis of 1,2,3-diazaborine derivatives and analogues, including compounds with furan components, showcasing their antibacterial activities against bacteria in vitro and in vivo, specifically against Escherichia coli. The research highlights structure-activity relationships and discusses the nature of the active species (Grassberger, Turnowsky, & Hildebrandt, 1984).

Synthetic Methodology and Chemical Properties

Another area of research focuses on the synthesis of furan- and pyranoquinoline derivatives through multicomponent Povarov reactions, using niobium pentachloride as a catalyst. This study describes a single-step method providing good yields and high diastereoselectivity (Silva, Martins, & Silva‐Filho, 2012).

Potential for Developing Anticancer Agents

Research on the synthesis of substituted 1,2,3,4-tetrahydroisoquinolines as anticancer agents emphasizes the biological activity of these compounds, including their potential as pharmaceutical agents with antitumor and antimicrobial activities. The study presents a novel approach for discovering safer anticancer drugs (Redda, Gangapuram, & Ardley, 2010).

Development of Bioactive Compounds

There's also research on the synthesis of potentially bioactive compounds from visnaginone, which explores the reaction of visnaginone derivatives with various aromatic aldehydes, leading to the creation of chalcones and other derivatives with potential biological activities (Abdel Hafez, Ahmed, & Haggag, 2001).